![molecular formula C11H10F2N2O2 B2804828 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide CAS No. 1351660-39-3](/img/structure/B2804828.png)
3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide
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Overview
Description
Scientific Research Applications
- Researchers have investigated the antifungal activity of this compound against several plant pathogens, including Valsa mali, Sclerotinia sclerotiorum, Fusarium graminearum, Physalospora piricola, and Botrytis cinerea .
- Notably, compound 9Ip exhibited strong in vitro antifungal activity against Valsa mali, with an EC50 value of 0.58 mg/L—approximately 21 times more potent than fluxapyroxad and comparable to the commercial fungicide boscalid .
- In vivo experiments demonstrated that compound 9Ip effectively protected against Valsa mali infection, achieving a 93.2% inhibition rate at 50 mg/L, similar to the positive control boscalid (95.5% inhibition) .
- Molecular docking studies revealed significant hydrogen bonding and p-π interactions between compound 9Ip and succinate dehydrogenase (SDH), suggesting a potential mechanism of action .
- SDH inhibition assays further supported its mode of action, positioning compound 9Ip as a promising candidate for crop protection via SDH inhibition .
Antifungal Properties
Enzyme Inhibition
Chemical Synthesis and Characterization
Mechanism of Action
Target of Action
The primary target of 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide is the Succinate Dehydrogenase (SDH) enzyme . SDH is a key enzyme in the citric acid cycle and the electron transport chain, playing a crucial role in ATP production.
Biochemical Pathways
By inhibiting SDH, 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide disrupts the citric acid cycle and the electron transport chain , two key biochemical pathways involved in cellular respiration . The downstream effects of this disruption would include a decrease in ATP production, potentially leading to cell death.
Result of Action
The inhibition of SDH by 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide leads to a disruption in energy production within the cell. This disruption can lead to cell death , which may explain the compound’s observed antifungal activity .
properties
IUPAC Name |
3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F2N2O2/c12-8-2-1-6(3-9(8)13)11(17)15-7-4-10(16)14-5-7/h1-3,7H,4-5H2,(H,14,16)(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAMAAFWIEONBGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)NC(=O)C2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide |
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